N-(4-sec-butylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

Specification

• CAS No.: 618432-11-4
• Molecular Formula: C28H28ClN3O2S2
• Molecular Weight: 538.1 g/mol
• IUPAC Name: N-(4-butan-2-ylphenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C28H28ClN3O2S2/c1-3-17(2)18-8-12-20(13-9-18)30-24(33)16-35-28-31-26-25(22-6-4-5-7-23(22)36-26)27(34)32(28)21-14-10-19(29)11-15-21/h8-15,17H,3-7,16H2,1-2H3,(H,30,33)
• Standard InChI Key: MQYKHSDKXRYQKH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Cl

Introduction

N-(4-sec-butylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound belonging to the benzothienopyrimidine class. It features a unique structure that includes a sec-butylphenyl group and a benzothienopyrimidine core, which contribute to its potential biological activities and applications in medicinal chemistry. The molecular formula of this compound is C28H28ClN3O2S2, with a molecular weight of approximately 445.10 g/mol.

Structural Features

• Sec-butylphenyl Group: This group provides a hydrophobic moiety that can interact with biological targets.

• Benzothienopyrimidine Core: This core structure is known for its potential biological activity, including interactions with enzymes and receptors.

• 4-Chlorophenyl Substitution: This substitution enhances the compound's chemical reactivity and biological efficacy.

Synthesis

The synthesis of N-(4-sec-butylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide typically involves multi-step organic reactions. These reactions require careful control of conditions to ensure the formation of the desired product with high purity.

Biological Activities

• Enzyme Inhibition: Studies suggest that this compound may inhibit specific enzymes involved in tumor progression and inflammation pathways, making it a potential candidate for therapeutic applications.

• Interaction with Biological Targets: The compound's unique structure allows it to interact with various biological targets, providing insights into its mechanism of action and potential side effects.

Potential Applications

• Medicinal Chemistry: Its diverse biological activities make it a valuable subject for further research in medicinal chemistry and drug development.

• Therapeutic Potential: The compound's potential to inhibit enzymes involved in disease pathways suggests it could be developed into therapeutic agents for conditions such as cancer and inflammatory diseases.

Comparison with Similar Compounds

Compound Name	Structural Features	Notable Activities
N-(4-sec-butylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	Sec-butylphenyl group, benzothienopyrimidine core, 4-chlorophenyl substitution	Potential enzyme inhibition, therapeutic applications
2-{[3-(4-Bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-D]pyrimidin-2-YL]sulfanyl}-N-(4-sec-butylphenyl)acetamide	Bromophenyl group instead of chlorophenyl	Significant biological activities, potential therapeutic applications
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Different core structure with cyano and pyrazolyl groups	Anti-inflammatory potency, potential 5-lipoxygenase inhibitor

Research Findings and Future Directions

Research on N-(4-sec-butylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide highlights its potential as a therapeutic agent due to its biological activities. Future studies should focus on optimizing its structure to enhance efficacy and reduce potential side effects. Additionally, in-depth investigations into its mechanism of action and interactions with biological targets are necessary to fully explore its therapeutic potential.